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Compound of Interest

Compound Name: CCT251545

Cat. No.: B606553

Audience: Researchers, scientists, and drug development professionals.

Introduction and Background

CCT251545 is a potent, orally bioavailable small-molecule inhibitor initially identified through a
cell-based screen for inhibitors of the WNT signaling pathway.[1][2] Subsequent molecular
target identification revealed that CCT251545 is a selective and potent chemical probe for the
human Mediator complex-associated protein kinases, Cyclin-Dependent Kinase 8 (CDK8) and
Cyclin-Dependent Kinase 19 (CDK19).[2][3] Its high selectivity and cell permeability make it a
valuable tool for investigating the roles of CDK8/19 in various biological processes, particularly
in oncology and developmental biology.[3]

Mechanism of Action

CCT251545 functions as an ATP-competitive inhibitor of CDK8 and CDK19.[4][5] These
kinases are components of the Mediator complex, a crucial co-regulator of RNA polymerase II-
dependent transcription. By inhibiting the kinase activity of CDK8 and CDK19, CCT251545
modulates the expression of a subset of genes, including those regulated by the WNT/[3-
catenin and STAT1 signaling pathways.[2][3]

A key pharmacodynamic biomarker for CCT251545 activity is the reduction of STAT1
phosphorylation at the Ser727 residue (pSTAT1-Ser727), which is directly mediated by CDKS.
[3][5] Inhibition of CDK8/19 by CCT251545 leads to a measurable decrease in pSTAT1-Ser727
levels, confirming target engagement within the cell.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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